Cas no 22518-08-7 (2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate))

2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) structure
22518-08-7 structure
Product Name:2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate)
CAS No:22518-08-7
Molecular Formula:C18H26O6
Molecular Weight:338.395446300507
CID:1410538
PubChem ID:16196971

2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) Properties

Names and Identifiers

    • Propanoic acid, 2-methyl-,2-hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl ester
    • 8-Hydroxy-9,10-diisobutyryloxythymol
    • MLS000877002
    • MEGxp0_001142
    • HMS2269B07
    • SMR000440602
    • 2-(2-Hydroxy-4-methylphenyl)glycerin 1,3-bisisobutyrate
    • 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate)
    • SCHEMBL8528468
    • starbld0005479
    • [2-hydroxy-2-(2-hydroxy-4-methylphenyl)-3-(2-methylpropanoyloxy)propyl] 2-methylpropanoate
    • 2-Hydroxy-2-(2-hydroxy-4-methylphenyl)propane-1,3-diyl bis(2-methylpropanoate)
    • AKOS040762995
    • 22518-08-7
    • CHEMBL1385632
    • CS-0203721
    • NCGC00169572-01
    • ACon1_001209
    • HY-N9735
    • FS-6906
    • BRD-K60791141-001-01-4
    • DA-50015
    • 2-hydroxy-2-(2-hydroxy-4-methylphenyl)-3-[(2-methylpropanoyl)oxy]propyl 2-methylpropanoate
    • InChIKey： OQYPKKAXTUWISE-UHFFFAOYSA-N
    • Inchi： 1S/C18H26O6/c1-11(2)16(20)23-9-18(22,10-24-17(21)12(3)4)14-7-6-13(5)8-15(14)19/h6-8,11-12,19,22H,9-10H2,1-5H3
    • SMILES： OC(COC(C(C)C)=O)(COC(C(C)C)=O)C1C=CC(C)=CC=1O

Computed Properties

  • Exact Mass: 338.17293854g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 338.17293854g/mol
  • Heavy Atom Count: 24
  • Complexity: 407
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 93.1

Experimental Properties

  • Boiling Point: 458.9±34.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • Flash Point: 156.6±19.2 °C
  • Color/Form: Oil
  • Density: 1.2±0.1 g/cm3

2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TargetMol Chemicals
TN5862-5 mg
8-Hydroxy-9,10-diisobutyryloxythymol
 22518-08-7 98%
5mg
 ￥ 9,980
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H82350-5 mg
Propanoic acid, 2-methyl-,2-hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl ester
 22518-08-7
5mg
 ¥5280.0 2021-09-09

2-Hydroxy-2-(2-hydroxy-4-methylphenyl)-1,3-propanediyl bis(2-methylpropanoate) Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:22518-08-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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